Cas no 1378860-00-4 (1-{1-3-(methylsulfanyl)phenylcyclopropyl}ethan-1-ol)

• Product Name: 1-{1-3-(methylsulfanyl)phenylcyclopropyl}ethan-1-ol
• CAS No: 1378860-00-4
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 6366032
• PubChem ID: 129972313
• Update Time: 2025-06-13

1-{1-3-(methylsulfanyl)phenylcyclopropyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-3-(methylsulfanyl)phenylcyclopropyl}ethan-1-ol
• Cyclopropanemethanol, α-methyl-1-[3-(methylthio)phenyl]-
• 1-(1-(3-(Methylthio)phenyl)cyclopropyl)ethan-1-ol
• 1-(1-[3-(METHYLSULFANYL)PHENYL]CYCLOPROPYL)ETHAN-1-OL
• 1-{1-[3-(methylsulfanyl)phenyl]cyclopropyl}ethan-1-ol
• CS-0274676
• EN300-1840327
• 1378860-00-4

• Inchi： 1S/C12H16OS/c1-9(13)12(6-7-12)10-4-3-5-11(8-10)14-2/h3-5,8-9,13H,6-7H2,1-2H3
• InChI Key： KMNOSNFZFKVRBA-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC=C(SC)C=2)CC1)(O)C

Computed Properties

• Exact Mass: 208.09218630g/mol
• Monoisotopic Mass: 208.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 331.8±25.0 °C(Predicted)
• pka: 15.17±0.20(Predicted)

Additional information on 1-{1-3-(methylsulfanyl)phenylcyclopropyl}ethan-1-ol

Introduction to Compound with CAS No. 1378860-00-4 and Product Name: 1-{1-3-(methylsulfanyl)phenylcyclopropyl}ethan-1-ol

The compound identified by the CAS number 1378860-00-4 and the product name 1-{1-3-(methylsulfanyl)phenylcyclopropyl}ethan-1-ol represents a significant area of interest in the field of pharmaceutical chemistry. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a methylsulfanyl group and a phenylcyclopropyl moiety suggests a complex interplay of electronic and steric effects, which are critical in determining its biological activity.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds as pharmacophores. The structural framework of 1-{1-3-(methylsulfanyl)phenylcyclopropyl}ethan-1-ol aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and selectivity in biological targets. Specifically, the cyclopropyl ring is a common feature in many bioactive molecules due to its ability to promote favorable interactions with receptor sites. Additionally, the methylsulfanyl substituent can influence the compound's solubility and metabolic stability, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of incorporating sulfur-containing groups into drug candidates. Sulfur atoms are known to participate in various biochemical reactions and can serve as key interaction points with biological targets. The methylsulfanyl group in this compound may contribute to its pharmacological profile by engaging in hydrogen bonding or hydrophobic interactions with protein receptors. Furthermore, the phenyl ring provides an additional layer of structural complexity, which can modulate the compound's pharmacokinetic properties.

The synthesis of 1-{1-3-(methylsulfanyl)phenylcyclopropyl}ethan-1-ol presents unique challenges due to the sensitivity of the cyclopropyl ring and the presence of functional groups that require careful handling. However, advances in synthetic methodologies have made it possible to construct such complex molecules with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define this compound's structure. These methods not only improve yield but also allow for greater control over regioselectivity, which is crucial for achieving the desired biological activity.

From a computational chemistry perspective, modeling studies have been instrumental in understanding the interactions between 1-{1-3-(methylsulfanyl)phenylcyclopropyl}ethan-1-ol and its potential targets. Molecular docking simulations have revealed that this compound can bind effectively to various enzymes and receptors, suggesting multiple avenues for therapeutic intervention. For instance, preliminary data indicate that it may interact with enzymes involved in metabolic pathways relevant to inflammation and pain management. These findings underscore the compound's potential as a lead molecule for developing novel therapeutics.

The pharmacological evaluation of 1-{1-3-(methylsulfanyl)phenylcyclopropyl}ethan-1-ol has begun to uncover its multifaceted properties. In vitro assays have shown promising results in terms of inhibitory activity against certain key enzymes. Notably, the compound exhibits selective binding to targets that are implicated in neurological disorders, making it a candidate for further exploration in this therapeutic area. Additionally, its interaction with membrane-bound receptors has been investigated, providing insights into its potential mechanism of action.

As research progresses, the development of derivatives based on 1-{1-3-(methylsulfanyl)phenylcyclopropyl}ethan-1-ol will be a key focus. By modifying specific functional groups or introducing new moieties, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile. The cyclopropyl ring remains a prime target for such modifications, as its conformational flexibility can be fine-tuned to optimize binding interactions. Furthermore, exploring different substituents on the phenyl ring may reveal novel biological activities that were not apparent in the parent compound.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1-{1-3-(methylsulfanyl)phenylcyclopropyl}ethan-1-ol. Predictive models can rapidly screen large libraries of compounds for their potential biological activity, thereby reducing the time and resources required for experimental validation. These computational tools have already been used to predict favorable interactions between this compound and various biological targets, reinforcing its significance as a pharmaceutical lead.

In conclusion,1378860-00-4and its corresponding product name,1-{1-3-(methylsulfanyl)phenylcyclopropyl}ethan-1-ol, represent a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. The unique combination of functional groups in this compound makes it a valuable asset in pharmaceutical research. As further studies continue to elucidate its properties and potential applications,it is poised to play a significant role in the development of next-generation therapeutics.